2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)acetamide
• InChI: InChI=1S/C18H21ClN2OS/c19-16-5-3-14(4-6-16)11-18(22)20-12-17(15-7-10-23-13-15)21-8-1-2-9-21/h3-7,10,13,17H,1-2,8-9,11-12H2,(H,20,22)
• InChI Key: HSXRRQRCXBWSFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNC(=O)CC2=CC=C(C=C2)Cl)C3=CSC=C3
• Molecular Formula: C18H21ClN2OS
• Molecular Weight: 348.9 g/mol

Description

2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide, also known as CT-3, is a synthetic cannabinoid compound. It has been studied for its potential therapeutic applications in various medical conditions.

Scientific Research Applications

Structural and Activity Studies

The synthesis and biological evaluation of various N-[2-(1-pyrrolidinyl)ethyl]acetamides, substituted at different positions, have led to the discovery of potent compounds with significant kappa-opioid agonist properties. Studies involving the manipulation of the N-acyl, N-alkyl, and amino functions, along with the introduction of different alkyl and aryl substituents, have identified compounds exhibiting potent naloxone-reversible analgesic effects in mouse models. Such research highlights the potential therapeutic applications of these compounds in pain management and the importance of structural modifications in enhancing biological activity (Barlow et al., 1991).

Conformational Analysis for Drug Development

Conformational analysis of N-[2-(1-pyrrolidinyl)ethyl]acetamides has been critical in the development of novel series of potent opioid kappa agonists. By analyzing the conformational preferences of these compounds and comparing them to known agonists, researchers have been able to design compounds with enhanced potency and selectivity. This approach has led to the identification of highly potent compounds with significant analgesic effects, emphasizing the role of conformational analysis in drug design and optimization (Costello et al., 1991).

Molecular Structure Elucidation

The detailed molecular structure analysis of compounds related to 2-(4-chlorophenyl)-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide has provided insights into their conformational preferences and intermolecular interactions. Understanding the planarity and conformation of various rings within these molecules, as well as their potential for rotational flexibility, is crucial for predicting their reactivity and interaction with biological targets. Such structural insights are invaluable for the rational design of new compounds with desired biological properties (Sivakumar et al., 1995).

• (Barlow et al., 1991)
• (Costello et al., 1991)
• (Sivakumar et al., 1995)